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Compound of Interest

Compound Name: 3,5,5-Trimethylhexyl acrylate

Cat. No.: B1588076

An In-Depth Technical Guide to the Molecular Properties of 3,5,5-Trimethylhexyl Acrylate

Abstract

This technical guide provides a comprehensive analysis of the fundamental molecular
characteristics of 3,5,5-trimethylhexyl acrylate (TMHA), a monomer of significant interest in
polymer science. Designed for researchers, scientists, and professionals in drug development
and material science, this document elucidates the compound's molecular formula, precise
molecular weight, and structural configuration. Through a detailed examination of its chemical
identity, this guide serves as an authoritative reference for the accurate application and study of
TMHA in experimental and industrial settings.

Introduction and Core Identification

3,5,5-Trimethylhexyl acrylate (TMHA) is a branched-chain acrylic ester that serves as a
crucial building block in the synthesis of various polymers. Its unique structure, featuring a
bulky trimethylhexyl group, imparts specific properties such as hydrophobicity, thermal stability,
and controlled reactivity to the resulting polymeric materials. Understanding its precise
molecular weight and formula is a prerequisite for any quantitative scientific endeavor, from
stoichiometric calculations in polymerization reactions to characterization in analytical
chemistry. This guide establishes the foundational chemical data for TMHA, ensuring a basis of
accuracy for advanced research and development.
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Fundamental Molecular and Physical Data

The essential properties of 3,5,5-trimethylhexyl acrylate are summarized below. These
values are derived from established chemical databases and provide the primary identifiers for
this compound.[1][2]

Property Value Source
Molecular Formula C12H2202 [3B1[1112]
Molecular Weight 198.30 g/mol [31[1]1I2]
CAS Number 45125-03-9
] H2C=CHCO2CH2CH2z(CHs)CH:
Linear Formula [4]
C(CHs)3
3,5,5-Trimethylhexyl 2-
Synonyms
propenoate, TMHA
Density 0.875 g/mL at 25 °C [4]
Boiling Point 55 °C at 0.4 mmHg [4]
Melting Point -34 °C [4]
FIXKCCRANLATRP-
InChl Key [4]

UHFFFAOYSA-N

The molecular formula, C12H220:2, dictates the elemental composition: 12 carbon atoms, 22
hydrogen atoms, and 2 oxygen atoms. The molecular weight of 198.30 g/mol is the summation
of the atomic weights of these constituent atoms, a critical parameter for converting between
mass and moles in experimental protocols.

Structural Elucidation and Visualization

The chemical structure of a molecule is directly linked to its properties and reactivity. The linear
formula, H2C=CHCO2CH2CH2(CHs3)CH2C(CHs)3, describes a molecule containing a terminal
vinyl group (H2C=CH-), which is characteristic of acrylates and is the site of polymerization.[4]
This is connected via an ester linkage (-COO-) to a branched nine-carbon alkyl chain,
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specifically a 3,5,5-trimethylhexyl group. The presence of this bulky, non-polar side chain is a
key determinant of the physical and chemical behavior of polymers derived from this monomer.

To provide a clear visual representation of this structure, the following diagram illustrates the
connectivity of the atoms in 3,5,5-trimethylhexyl acrylate.

Caption: 2D molecular structure of 3,5,5-trimethylhexyl acrylate.

Conclusion

The precise molecular weight (198.30 g/mol ) and molecular formula (C12H2202) of 3,5,5-
trimethylhexyl acrylate are fundamental constants for its use in scientific research and
industrial applications.[3][1][2] The compound's distinct structure, characterized by an acrylate
functional group and a branched trimethylhexyl chain, dictates its utility in polymer synthesis.
This guide provides the core, verifiable data necessary for professionals requiring a high
degree of accuracy in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3,5,5-Trimethylhexyl acrylate | C12H2202 | CID 4391003 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 45125-03-9]3,5,5-Trimethylhexyl acrylate|BLD Pharm [bldpharm.com]

3. scbt.com [scbt.com]

4. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [3,5,5-Trimethylhexyl acrylate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1588076?utm_src=pdf-body
https://www.benchchem.com/product/b1588076?utm_src=pdf-body
https://www.benchchem.com/product/b1588076?utm_src=pdf-body
https://www.benchchem.com/product/b1588076?utm_src=pdf-body
https://www.scbt.com/p/3-5-5-trimethylhexyl-acrylate-45125-03-9
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acrylate
https://www.bldpharm.com/products/45125-03-9.html
https://www.benchchem.com/product/b1588076?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acrylate
https://www.bldpharm.com/products/45125-03-9.html
https://www.scbt.com/p/3-5-5-trimethylhexyl-acrylate-45125-03-9
https://www.alfa-chemistry.com/product/trimethylhexyl-acrylate-cas-45125-03-9-283579.html
https://www.benchchem.com/product/b1588076#3-5-5-trimethylhexyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b1588076#3-5-5-trimethylhexyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1588076#3-5-5-trimethylhexyl-acrylate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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